Cas no 2227858-18-4 (methyl (3S)-3-(5-chloro-2-hydroxyphenyl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(5-chloro-2-hydroxyphenyl)-3-hydroxypropanoate
• CAS No: 2227858-18-4
• MF: C₁₀H₁₁ClO₄
• MW: 230.644942522049
• CID: 6440826
• PubChem ID: 165781988
• Update Time: 2025-10-28

methyl (3S)-3-(5-chloro-2-hydroxyphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(5-chloro-2-hydroxyphenyl)-3-hydroxypropanoate
• EN300-1986542
• 2227858-18-4

• Inchi： 1S/C10H11ClO4/c1-15-10(14)5-9(13)7-4-6(11)2-3-8(7)12/h2-4,9,12-13H,5H2,1H3/t9-/m0/s1
• InChI Key： HYXFOWGSRSIFOM-VIFPVBQESA-N
• SMILES： ClC1C=CC(=C(C=1)[C@H](CC(=O)OC)O)O

Computed Properties

• Exact Mass: 230.0345865g/mol
• Monoisotopic Mass: 230.0345865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Additional information on methyl (3S)-3-(5-chloro-2-hydroxyphenyl)-3-hydroxypropanoate

Introduction to Methyl (3S)-3-(5-chloro-2-hydroxyphenyl)-3-hydroxypropanoate (CAS No. 2227858-18-4)

Methyl (3S)-3-(5-chloro-2-hydroxyphenyl)-3-hydroxypropanoate, identified by its CAS number 2227858-18-4, is a compound of significant interest in the field of chemical and biomedical research. This molecule, with its intricate structural framework, has garnered attention due to its potential applications in pharmaceutical development and synthetic chemistry. The presence of both chiral and functional groups makes it a versatile candidate for further exploration in drug design and molecular interactions.

The structural composition of methyl (3S)-3-(5-chloro-2-hydroxyphenyl)-3-hydroxypropanoate features a propanoate ester moiety linked to a substituted phenyl ring. The stereochemistry at the 3S position introduces a chiral center, which is crucial for the compound's biological activity. This chirality can influence how the molecule interacts with biological targets, making it an attractive scaffold for developing enantiomerically pure drugs.

The phenyl ring is further modified with a 5-chloro and a 2-hydroxy group, which are key functional elements that can affect the compound's solubility, reactivity, and binding affinity. These substituents may contribute to the molecule's ability to engage with specific biological pathways, potentially making it useful in the treatment of various diseases. The hydroxyl groups, in particular, can participate in hydrogen bonding interactions, which are essential for many drug-receptor binding events.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological processes through precise molecular interactions. Methyl (3S)-3-(5-chloro-2-hydroxyphenyl)-3-hydroxypropanoate represents a promising candidate in this regard. Its unique structural features have led to several studies exploring its potential applications in pharmacology and medicinal chemistry. Researchers have been particularly interested in its possible role as an intermediate in the synthesis of more complex molecules with therapeutic properties.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The combination of chiral centers and functional groups provides a rich framework for chemical modification, allowing scientists to tailor its properties for specific applications. For instance, the ester group can be hydrolyzed or transesterified to introduce different functionalities, while the hydroxyl groups can be used to form ether or acid derivatives. These modifications can enhance the compound's bioavailability or target specificity.

The field of computational chemistry has also played a significant role in understanding the behavior of methyl (3S)-3-(5-chloro-2-hydroxyphenyl)-3-hydroxypropanoate. Advanced computational methods have enabled researchers to predict its interactions with biological targets and assess its potential toxicity profile. These simulations have been instrumental in guiding experimental designs and optimizing synthetic routes. By leveraging computational tools, scientists can accelerate the discovery process and reduce the time required to bring new drugs to market.

Recent studies have highlighted the importance of stereochemistry in drug design. The enantiomeric purity of pharmaceuticals can significantly impact their efficacy and safety. In the case of methyl (3S)-3-(5-chloro-2-hydroxyphenyl)-3-hydroxypropanoate, maintaining high enantiomeric purity is crucial for ensuring optimal therapeutic effects. Techniques such as chiral resolution and asymmetric synthesis have been employed to achieve this goal, demonstrating the compound's potential as a key intermediate in enantioselective drug development.

The role of functional groups in modulating biological activity cannot be overstated. The hydroxyl and chloro substituents on the phenyl ring contribute to the compound's reactivity and interaction with biological systems. These groups can form hydrogen bonds or engage in electrostatic interactions with target proteins or enzymes, influencing their conformational changes and functional outcomes. Understanding these interactions at a molecular level is essential for designing drugs that are both effective and well-tolerated by patients.

The synthesis of methyl (3S)-3-(5-chloro-2-hydroxyphenyl)-3-hydroxypropanoate presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as stereoselective reactions and catalytic processes have been developed to streamline its synthesis while maintaining high yields and purity. These advancements are critical for ensuring that sufficient quantities of the compound are available for further research and development.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for research in areas such as materials science and agrochemistry. For instance, derivatives of this molecule could be explored as precursors for polymers or as intermediates in crop protection agents. The versatility of its functional groups allows for diverse chemical modifications, opening up numerous possibilities for innovation.

In conclusion, methyl (3S)-3-(5-chloro-2-hydroxyphenyl)-3-hydroxypropanoate (CAS No. 2227858-18-4) is a multifaceted compound with significant potential in various fields of science and technology. Its intricate structure, featuring chiral centers and functional groups, makes it an attractive candidate for drug discovery and synthetic chemistry applications. As research continues to uncover new ways to utilize this molecule, its importance is likely to grow further, contributing to advancements in medicine and beyond.